Cas no 3401-33-0 (BOC-S-Benzyl-L-cysteine N-Hydroxysuccinimide Ester)

BOC-S-Benzyl-L-cysteine N-Hydroxysuccinimide Ester is a protected cysteine derivative widely used in peptide synthesis. The BOC (tert-butoxycarbonyl) group provides amine protection, while the S-benzyl moiety safeguards the thiol functionality, ensuring selective reactivity. The N-hydroxysuccinimide (NHS) ester enables efficient amide bond formation with amino groups under mild conditions, making it valuable for conjugations. This compound is particularly useful in solid-phase peptide synthesis (SPPS) and bioconjugation applications, where controlled incorporation of protected cysteine residues is required. Its stability and high reactivity contribute to improved yields and reduced side reactions. Proper handling under anhydrous conditions is recommended to preserve its efficacy.
BOC-S-Benzyl-L-cysteine N-Hydroxysuccinimide Ester structure
3401-33-0 structure
Product Name:BOC-S-Benzyl-L-cysteine N-Hydroxysuccinimide Ester
CAS No:3401-33-0
MF:C19H24N2O6S
MW:408.468664169312
MDL:MFCD00190786
CID:304159
PubChem ID:13670098
Update Time:2025-08-05

BOC-S-Benzyl-L-cysteine N-Hydroxysuccinimide Ester Chemical and Physical Properties

Names and Identifiers

    • Carbamicacid,[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxo-1-[[(phenylmethyl)thio]methyl]ethyl]-,1,1-dimethylethyl ester, (R)- (9CI)
    • Boc-Cys(Bzl)-OSu
    • Boc-Cys(Bzl)-OSuBoc-S-benzyl-L-cysteine N-hydroxysucciniMide ester
    • Boc-S-benzyl-L-cysteine N-hydroxysuccinimide ester
    • Carbamicacid,[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxo-1-[[(phenylmethyl)thio]methyl]ethyl]-,1,...
    • Carbamicacid,[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxo-1-[[(phenylmethyl)thio]methyl]ethyl]-,1,1-dimethylethyl ester, (R)- (9C
    • Alanine, 3-(benzylthio)-N-carboxy-, N-tert-butyl ester, O-succinimido deriv.,L-
    • Carbamicacid,[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxo-1-[[(phenylmethyl)thio]methyl]ethyl]-,1,1-dimethylethyl ester, (R)-
    • Succinimide,N-[[3-(benzylthio)-N-carboxy-L-alanyl]oxy]-, tert-butyl ester
    • [(1R)-2-[(2,5-Dioxo-1-pyrrolidinyl)oxy]-2-oxo-1-[[(phenylmethyl)thio]methyl]ethyl]carbamic acid 1,1-dimethylethyl ester
    • AKOS025289376
    • TVSSLLYGMLXNIC-AWEZNQCLSA-N
    • (2,5-dioxopyrrolidin-1-yl) (2R)-3-benzylsulfanyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
    • Boc-S-BenZyl-L-cysteine N-hydroxysuccinimide ester (Boc-L-Cys(BZl)-OSu)
    • (R)-2,5-dioxopyrrolidin-1-yl 3-(benzylthio)-2-(tert-butoxycarbonylamino)propanoate
    • 3401-33-0
    • FD21246
    • MFCD00190786
    • Boc-S-benzyl-L-cysteineN-hydroxysuccinimideester
    • AS-49008
    • AM81669
    • BOC-S-Benzyl-L-cysteine N-Hydroxysuccinimide Ester
    • MDL： MFCD00190786
    • Inchi： 1S/C19H24N2O6S/c1-19(2,3)26-18(25)20-14(12-28-11-13-7-5-4-6-8-13)17(24)27-21-15(22)9-10-16(21)23/h4-8,14H,9-12H2,1-3H3,(H,20,25)/t14-/m0/s1
    • InChI Key： TVSSLLYGMLXNIC-AWEZNQCLSA-N
    • SMILES： S(CC1C=CC=CC=1)C[C@@H](C(=O)ON1C(CCC1=O)=O)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 408.13600
  • Monoisotopic Mass: 408.13550766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 11
  • Complexity: 582
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.094 g/l) (25 º C),
  • PSA: 127.31000
  • LogP: 2.74910

BOC-S-Benzyl-L-cysteine N-Hydroxysuccinimide Ester Security Information

BOC-S-Benzyl-L-cysteine N-Hydroxysuccinimide Ester Pricemore >>

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AB509729-5 g
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 €172.60 2023-04-18
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AB509729-25 g
Boc-S-Benzyl-L-cysteine N-hydroxysuccinimide ester (Boc-L-Cys(Bzl)-OSu); .
 3401-33-0
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 €459.10 2023-04-18
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AB509729-100 g
Boc-S-Benzyl-L-cysteine N-hydroxysuccinimide ester (Boc-L-Cys(Bzl)-OSu); .
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 €1,469.80 2023-04-18
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BOC-S-Benzyl-L-cysteine N-Hydroxysuccinimide Ester Suppliers

Amadis Chemical Company Limited
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(CAS:3401-33-0)BOC-S-Benzyl-L-cysteine N-Hydroxysuccinimide Ester
Order Number:A1158048
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:43
Price ($):323.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:3401-33-0)BOC-S-Benzyl-L-cysteine N-Hydroxysuccinimide Ester
A1158048
Purity:99%
Quantity:100g
Price ($):323.0
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